Cas no 2091688-86-5 ((1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanamine)

• Product Name: (1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanamine
• CAS No: 2091688-86-5
• MF: C₁₁H₁₁N₃S
• MW: 217.290140390396
• CID: 5046308
• Update Time: 2025-11-01

(1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanamine
• (1-prop-2-ynyl-3-thiophen-2-ylpyrazol-4-yl)methanamine
• (1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanamine

• Inchi： 1S/C11H11N3S/c1-2-5-14-8-9(7-12)11(13-14)10-4-3-6-15-10/h1,3-4,6,8H,5,7,12H2
• InChI Key： MEMVDSIBMCYVMB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(CN)=CN(CC#C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 0.7
• Topological Polar Surface Area: 72.1

Additional information on (1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanamine

Research Brief on 2091688-86-5 and (1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanamine

The compound 2091688-86-5 and its derivative (1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanamine have recently garnered significant attention in the field of chemical biology and medicinal chemistry. These molecules are part of a growing class of heterocyclic compounds that exhibit promising biological activities, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, pharmacological properties, and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of 2091688-86-5, which serves as a key intermediate in the preparation of various biologically active molecules. The compound (1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanamine, in particular, has been investigated for its potential as a modulator of specific enzymatic pathways. Its unique structural features, including the presence of a thiophene ring and a propargyl group, contribute to its ability to interact with biological targets with high specificity.

In vitro and in vivo studies have demonstrated that (1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanamine exhibits notable activity against certain disease-relevant targets. For instance, preliminary data suggest that this compound may inhibit the activity of kinases involved in inflammatory and oncogenic processes. These findings are supported by molecular docking studies, which reveal favorable binding interactions between the compound and the active sites of target proteins.

Further research has explored the pharmacokinetic properties of (1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanamine, including its metabolic stability and bioavailability. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), have been employed to characterize the compound's behavior in biological matrices. These studies indicate that the molecule possesses favorable drug-like properties, making it a viable candidate for further optimization and preclinical development.

The therapeutic potential of 2091688-86-5 and its derivatives extends beyond kinase inhibition. Recent publications have reported their efficacy in modulating other biological pathways, such as G-protein-coupled receptors (GPCRs) and ion channels. These diverse activities underscore the compound's versatility and highlight its potential as a scaffold for the development of novel therapeutics targeting a range of diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In conclusion, the ongoing research on 2091688-86-5 and (1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)methanamine underscores their significance in medicinal chemistry. The compounds' unique structural features, combined with their promising biological activities, position them as valuable tools for drug discovery. Future studies should focus on optimizing their pharmacological profiles and exploring their mechanisms of action in greater detail to unlock their full therapeutic potential.